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Compound of Interest

Compound Name:
4-Hydroxycyclohexanecarboxylic

acid

Cat. No.: B153621 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals studying the

degradation pathways of 4-Hydroxycyclohexanecarboxylic acid (4-HCCA).

Aerobic Degradation Pathway of 4-
Hydroxycyclohexanecarboxylic Acid
The aerobic degradation of 4-HCCA has been primarily studied in bacterial species such as

Arthrobacter and Alcaligenes. The pathway involves the initial oxidation of 4-HCCA to 4-

ketocyclohexanecarboxylic acid, which is then aromatized to p-hydroxybenzoic acid. This

intermediate is further metabolized via protocatechuic acid.
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Caption: Aerobic degradation pathway of 4-HCCA in bacteria.
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Anaerobic Degradation Pathway of 4-
Hydroxycyclohexanecarboxylic Acid
In anaerobic environments, the degradation of 4-HCCA has been observed in microorganisms

like Geobacter metallireducens. This pathway is initiated by the activation of 4-HCCA to its

coenzyme A (CoA) thioester, followed by a series of dehydrogenation reactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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